N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]-7-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• IUPAC Name: N-[5-[(4-ethylphenyl)methyl]-1,3-thiazol-2-yl]-7-methyl-1-oxo-3,4-dihydroisochromene-3-carboxamide
• InChI: InChI=1S/C23H22N2O3S/c1-3-15-5-7-16(8-6-15)11-18-13-24-23(29-18)25-21(26)20-12-17-9-4-14(2)10-19(17)22(27)28-20/h4-10,13,20H,3,11-12H2,1-2H3,(H,24,25,26)
• InChI Key: TVHQHOXZFKUYAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3CC4=C(C=C(C=C4)C)C(=O)O3
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

N-[5-(4-ethylbenzyl)-1,3-thiazol-2-yl]-7-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide is a useful research compound. Its molecular formula is C23H22N2O3S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Neuraminidase Inhibition

The compound has been investigated for its neuraminidase (NA) inhibitory activity. Neuraminidase is an enzyme crucial for the replication of influenza viruses. . These compounds were evaluated for their ability to inhibit NA in vitro. Notably, compounds F8, F26, and F32 exhibited potent inhibitory activity against NA. Molecular docking studies further suggested that compound F26 could be a potential NA inhibitor agent.

Crystal Structure Determination

The crystal structures of two compounds from this series, F5 and F16, were determined using single-crystal X-ray diffraction. .

Influenza Treatment

Given the importance of NA inhibitors in treating influenza, compounds like the one may hold promise as potential antiviral agents. Influenza viruses, especially type A, have caused significant global health challenges, including pandemics. Current antiviral drugs include M2 inhibitors and NA inhibitors. While M2 inhibitors have limitations, NA inhibitors have shown efficacy against influenza A. .

Beyond Influenza

Apart from influenza, the compound’s thiazole-based structure may have broader applications. Thiazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. .

Mechanism of Action

Target of Action

It is known that thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives are known to interact with various biochemical pathways and receptors in the body, leading to a variety of effects .

Biochemical Pathways

Thiazole derivatives can affect a variety of biochemical pathways. They can activate or inhibit enzymes, stimulate or block receptors, and have other effects on the body’s physiological systems

Result of Action

Thiazole derivatives are known to have a wide range of biological activities, as mentioned above .